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Compound of Interest

Compound Name: Disperse Red 13

Cat. No.: B15557405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Disperse
Red 13 in various organic solvents. This document is intended to be a valuable resource for

researchers, scientists, and professionals in drug development and other fields where the

dissolution of this azo dye is critical.

Introduction to Disperse Red 13
Disperse Red 13, with the Colour Index number 11115, is a monoazo dye characterized by its

vibrant red hue. Chemically, it is known as 2-[4-[(2-chloro-4-nitrophenyl)azo]-N-

ethylphenylamino]ethanol. Its molecular structure plays a significant role in its solubility

characteristics, being sparingly soluble in water but showing an affinity for organic solvents.

This property is fundamental to its application in dyeing synthetic fibers like polyester, where it

forms a solid-solid solution within the polymer matrix.

Quantitative Solubility Data
While qualitative descriptions of Disperse Red 13's solubility in certain organic solvents are

available, comprehensive quantitative data in the public domain is limited. The following table

summarizes the available information. Further experimental determination is recommended for

precise quantitative values in specific applications.
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Solvent Chemical Class Temperature (°C) Solubility

Water Protic 25 11.51 µg/L[1]

Ethanol Protic Not Specified Soluble[2]

Acetone Aprotic Not Specified
Soluble (deep red

solution)[2]

Benzene Aromatic Not Specified Soluble[2]

Supercritical CO₂ Supercritical Fluid 50 - 110
Solubility increases

with density[3]

Note: The term "Soluble" indicates that the dye dissolves in the solvent, but specific

quantitative values (e.g., in g/L or mol/L) were not found in the reviewed literature. For critical

applications, it is imperative to determine the solubility experimentally under the specific

conditions of use.

Experimental Protocols for Solubility Determination
Two common and reliable methods for determining the solubility of dyes like Disperse Red 13
in organic solvents are the Gravimetric Method and UV-Vis Spectrophotometry.

Gravimetric Method
This method directly measures the mass of the solute that can dissolve in a specific volume of

solvent to form a saturated solution.

Objective: To determine the saturation solubility of Disperse Red 13 in an organic solvent at a

specified temperature.

Materials:

Disperse Red 13 (high purity)

Organic solvent of interest (analytical grade)

Thermostatic shaker or magnetic stirrer with hotplate
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Analytical balance (± 0.0001 g)

Glass vials with screw caps

Volumetric flasks

Pipettes

Syringes and syringe filters (0.45 µm, solvent-compatible)

Drying oven

Desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Disperse Red 13 to a glass vial.

Accurately add a known volume of the organic solvent.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25 °C, 37 °C).

Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is

reached. It is advisable to perform a preliminary study to determine the time required to

reach equilibrium.

Sample Filtration:

Once equilibrium is reached, cease agitation and allow the vial to stand in the thermostatic

bath for at least 2 hours to allow undissolved solids to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed (to the

experimental temperature) syringe.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15557405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediately attach a syringe filter and dispense the clear, saturated solution into a pre-

weighed, clean, and dry volumetric flask.

Solvent Evaporation and Weighing:

Evaporate the solvent from the volumetric flask using a gentle stream of nitrogen or by

placing it in a drying oven at a temperature that is sufficient to evaporate the solvent

without degrading the dye. A vacuum oven is recommended for heat-sensitive solvents.

Once the solvent is completely evaporated, place the flask in a desiccator to cool to room

temperature.

Weigh the flask containing the dried Disperse Red 13 residue.

Repeat the drying and weighing steps until a constant mass is obtained.

Calculation of Solubility:

The solubility (S) in grams per liter (g/L) is calculated using the following formula:

S (g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))

UV-Vis Spectrophotometry Method
This method relies on the Beer-Lambert law, which states that the absorbance of a solution is

directly proportional to the concentration of the absorbing species.

Objective: To determine the saturation solubility of Disperse Red 13 in an organic solvent at a

specified temperature using UV-Vis spectrophotometry.

Materials:

Disperse Red 13 (high purity)

Organic solvent of interest (UV-grade)

UV-Vis spectrophotometer

Quartz cuvettes
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Volumetric flasks and pipettes

Analytical balance

Thermostatic shaker

Procedure:

Determination of Maximum Wavelength (λmax):

Prepare a dilute solution of Disperse Red 13 in the chosen solvent.

Scan the solution over a relevant wavelength range (e.g., 300-700 nm) to determine the

wavelength of maximum absorbance (λmax). For Disperse Red 13, the λmax is

approximately 503 nm.[4]

Preparation of Calibration Curve:

Prepare a stock solution of Disperse Red 13 of a known concentration in the selected

solvent.

From the stock solution, prepare a series of standard solutions of decreasing

concentrations by serial dilution.

Measure the absorbance of each standard solution at the predetermined λmax using the

pure solvent as a blank.

Plot a graph of absorbance versus concentration to create a calibration curve. The plot

should be linear and pass through the origin. Determine the equation of the line (y = mx +

c), where 'm' is the slope (molar absorptivity if concentration is in mol/L).

Preparation and Analysis of Saturated Solution:

Prepare a saturated solution of Disperse Red 13 as described in the gravimetric method

(Section 3.1, step 1).

Filter the saturated solution as described in the gravimetric method (Section 3.1, step 2).
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Accurately dilute a known volume of the clear, saturated filtrate with the solvent to bring

the absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation of Solubility:

Use the equation of the calibration curve to calculate the concentration of the diluted

solution.

Calculate the concentration of the original saturated solution by multiplying the concentration

of the diluted solution by the dilution factor.

Experimental Workflow and Logical Relationships
The process of determining the solubility of Disperse Red 13 can be visualized as a logical

workflow. The following diagram illustrates the key steps and decisions involved in both the

gravimetric and UV-Vis spectrophotometry methods.
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Experimental Workflow for Solubility Determination

Gravimetric Method

UV-Vis Spectrophotometry Method

Start: Select Solvent and Temperature

Prepare Saturated Solution
(Excess Dye + Solvent)

Determine λmax

Equilibrate
(Thermostatic Shaker)

Filter Supernatant
(Known Volume)

Evaporate Solvent

Weigh Dried Residue

Calculate Solubility (g/L)

End: Report Solubility Data

Prepare Calibration Curve

Prepare Saturated Solution
(Excess Dye + Solvent)

Equilibrate
(Thermostatic Shaker)

Filter Supernatant

Dilute Saturated Solution

Measure Absorbance

Calculate Concentration

Click to download full resolution via product page

Caption: Workflow for determining the solubility of Disperse Red 13.

This guide provides a foundational understanding of the solubility of Disperse Red 13 and the

methodologies for its determination. For precise and reliable data, it is crucial to perform these
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experiments with high-purity materials and calibrated equipment, adhering to good laboratory

practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

